- Visible-Light-Promoted, Catalyst-Free Gomberg-Bachmann Reaction: Synthesis of Biaryls, Journal of Organic Chemistry, 2019, 84(14), 9297-9306
Cas no 154407-17-7 (2-Bromo-3'-chloro-1,1'-biphenyl)
154407-17-7 structure
Product Name:2-Bromo-3'-chloro-1,1'-biphenyl
CAS No:154407-17-7
MF:C12H8BrCl
MW:267.548921585083
CID:4555937
PubChem ID:53701345
Update Time:2024-03-01
2-Bromo-3'-chloro-1,1'-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-3'-chloro-1,1'-biphenyl
- 1-bromo-2-(3-chlorophenyl)benzene
- 2-Bromo-3'-chloro-1,1'-biphenyl
-
- Inchi: 1S/C12H8BrCl/c13-12-7-2-1-6-11(12)9-4-3-5-10(14)8-9/h1-8H
- InChI Key: CJBHNVDCKKHUFP-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C1C=CC=C(C=1)Cl
Computed Properties
- Exact Mass: 265.94979 g/mol
- Monoisotopic Mass: 265.94979 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 0
- Molecular Weight: 267.55
2-Bromo-3'-chloro-1,1'-biphenyl Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Pyridine ; 18 h, 23 °C
Reference
2-Bromo-3'-chloro-1,1'-biphenyl Raw materials
2-Bromo-3'-chloro-1,1'-biphenyl Preparation Products
2-Bromo-3'-chloro-1,1'-biphenyl Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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